Cas no 834913-90-5 (4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide)

• Product Name: 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide
• CAS No: 834913-90-5
• MF: C₁₄H₁₀F₄N₂O₂
• MW: 314.235017299652
• MDL: MFCD03423081
• CID: 3058076
• PubChem ID: 7020959
• Update Time: 2025-05-23

4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,5,6-Tetrafluoro-phenoxymethyl)-benzoic acid hydrazide
• 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide
• BBL039410
• 4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzohydrazide
• 4-(2,3,5,6-TETRAFLUOROPHENOXYMETHYL)BENZOHYDRAZIDE
• EN300-228807
• STK315867
• AKOS000305303
• 834913-90-5
• C14H10F4N2O2

• MDL： MFCD03423081
• Inchi： 1S/C14H10F4N2O2/c15-9-5-10(16)12(18)13(11(9)17)22-6-7-1-3-8(4-2-7)14(21)20-19/h1-5H,6,19H2,(H,20,21)
• InChI Key： ZWHFGUFOCMBRPL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OCC1C=CC(C(NN)=O)=CC=1)F)F)F

Computed Properties

• Exact Mass: 314.06784021Da
• Monoisotopic Mass: 314.06784021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide

Introduction to 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide (CAS No. 834913-90-5) and Its Emerging Applications in Chemical Biology

4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide, identified by the chemical abstracts service number 834913-90-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by a benzohydrazide moiety linked to a tetrafluorophenoxy group, which endows it with distinct electronic and steric characteristics. The presence of fluorine atoms in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The benzohydrazide functional group is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. Its ability to form hydrogen bonds and interact with biological targets makes it particularly valuable in the development of small-molecule inhibitors and modulators. In contrast, the tetrafluorophenoxy group introduces a high degree of electronic rigidity and spatial orientation, which can be exploited to optimize binding affinity and selectivity. The combination of these two structural elements in 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide suggests a molecule with potential applications in targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have indicated that molecules containing the benzohydrazide moiety often exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The fluorinated aromatic ring further enhances these interactions by improving the compound's ability to penetrate biological membranes and resist enzymatic degradation.

One of the most promising areas of research involving 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide is its potential use as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in generating derivatives with enhanced pharmacological properties. By modifying the substituents on the benzene ring or introducing additional functional groups, it may be possible to develop compounds with improved efficacy against specific diseases. Preliminary studies have shown that derivatives of this molecule exhibit significant anti-inflammatory and analgesic effects in preclinical models.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate physicochemical properties such as solubility, bioavailability, and metabolic stability. In the case of 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide, the fluorine atoms contribute to a more favorable pharmacokinetic profile compared to non-fluorinated analogs. This has led to increased interest in exploring its potential as a lead compound for drug discovery programs targeting neurological disorders, cancer, and infectious diseases.

In addition to its pharmaceutical applications, 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide has shown promise in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing advanced polymers and specialty chemicals. Researchers have investigated its incorporation into polymer matrices to enhance thermal stability and mechanical strength. Similarly, its derivatives have been explored as intermediates in synthesizing novel pesticides and herbicides due to their ability to interact selectively with biological targets in plants.

The synthesis of 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the tetrafluorophenoxy moiety efficiently. These advancements have made it feasible to produce larger quantities of this compound for both research and industrial purposes.

The growing body of literature on 4-(2,3,5,6-tetrafluorophenoxy)methylbenzohydrazide underscores its significance as a versatile intermediate in chemical biology. Its unique combination of structural features offers opportunities for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely that its importance will only increase in the coming years.